Cas no 2410279-91-1 (Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate)

• Product Name: Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate
• CAS No: 2410279-91-1
• MF: C₃₉H₇₅NNaO₁₀P
• MW: 771.98
• CID: 4763440
• Update Time: 2025-07-10

Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate Chemical and Physical Properties

Names and Identifiers

• 1-Pentadecanoyl-2-oleoyl-sn-glycero-3-phospho-L-serine Sodium Salt
• Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate

• Inchi： 1S/C39H74NO10P.Na.H/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-38(42)50-35(33-48-51(45,46)49-34-36(40)39(43)44)32-47-37(41)30-28-26-24-22-20-16-14-12-10-8-6-4-2;;/h17-18,35-36H,3-16,19-34,40H2,1-2H3,(H,43,44)(H,45,46);;/b18-17-;;/t35-,36+;;/m1../s1
• InChI Key： MHTDOPLUHXVPOW-RTYJWBGUSA-N
• SMILES： [C@H](COC(=O)CCCCCCCCCCCCCC)(OC(=O)CCCCCCC/C=C\CCCCCCCC)COP(O)(=O)OC[C@H](N)C(=O)O.[NaH]

Additional information on Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate

Recent Advances in the Study of Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate (CAS: 2410279-91-1)

The compound Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate (CAS: 2410279-91-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phospholipid derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and targeted cancer therapies. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential side effects, providing a comprehensive understanding of its biomedical relevance.

One of the key findings from recent research is the compound's ability to enhance the bioavailability of hydrophobic drugs. Its amphiphilic nature allows it to form stable micelles or liposomes, which can encapsulate poorly soluble drugs and improve their delivery to target tissues. This property is particularly valuable in oncology, where the efficient delivery of chemotherapeutic agents to tumor sites is critical. In vitro and in vivo studies have demonstrated that Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate can significantly increase the solubility and stability of anticancer drugs, thereby enhancing their therapeutic efficacy.

Another area of interest is the compound's role in modulating cellular signaling pathways. Researchers have identified its interaction with specific membrane receptors, which may contribute to its anti-inflammatory and immunomodulatory effects. For instance, recent experiments have shown that the compound can inhibit the activation of NF-κB, a transcription factor involved in inflammatory responses. This suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further studies are needed to fully understand the underlying mechanisms and optimize its therapeutic use.

In addition to its therapeutic potential, the synthesis and characterization of Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate have also been a focus of recent research. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm its structural integrity and purity. These studies have provided valuable insights into the compound's physicochemical properties, which are essential for its formulation and clinical translation.

Despite these promising findings, challenges remain in the development of Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate as a therapeutic agent. Issues such as scalability of synthesis, long-term stability, and potential toxicity need to be addressed. Ongoing research is exploring novel synthetic routes and formulation strategies to overcome these hurdles. Collaborative efforts between academia and industry are crucial to accelerate the translation of this compound from the laboratory to the clinic.

In conclusion, Sodium rac-(R)-2-Amino-2-carboxyethyl((S)-2-(oleoyloxy)-3-(pentadecanoyloxy)propyl) phosphate (CAS: 2410279-91-1) represents a promising candidate for various biomedical applications. Its unique properties and mechanisms of action make it a valuable subject of study in the fields of drug delivery and inflammation therapy. Continued research and development efforts will be essential to unlock its full potential and bring it to market as a safe and effective therapeutic agent.